2,2-dichlorocyclopropan-1-ol
Overview
Description
Chemical Reactions Analysis
Analyzing the chemical reactions of a compound involves studying its reactivity, stability, and the types of reactions it can undergo . Unfortunately, specific information on the chemical reactions of 2,2-dichlorocyclopropan-1-ol is not available in the resources I have.Physical And Chemical Properties Analysis
Physical properties include characteristics like density, color, hardness, melting and boiling points, while chemical properties refer to a substance’s ability to undergo chemical changes . Specific physical and chemical properties of 2,2-dichlorocyclopropan-1-ol are not available in the resources I have.properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,2-dichlorocyclopropan-1-ol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Chloroacetaldehyde", "Sodium hydroxide", "Chlorine gas", "Sodium chloride", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Chloroacetaldehyde is reacted with sodium hydroxide to form sodium chloroacetate.", "Step 2: Sodium chloroacetate is chlorinated with chlorine gas in the presence of sulfuric acid to form 2,2-dichloropropanoic acid.", "Step 3: 2,2-dichloropropanoic acid is reacted with sodium hydroxide to form the sodium salt of 2,2-dichloropropanoic acid.", "Step 4: The sodium salt of 2,2-dichloropropanoic acid is heated with water to form 2,2-dichlorocyclopropan-1-ol." ] } | |
CAS RN |
42039-22-5 |
Product Name |
2,2-dichlorocyclopropan-1-ol |
Molecular Formula |
C3H4Cl2O |
Molecular Weight |
127 |
Purity |
95 |
Origin of Product |
United States |
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